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Compound of Interest

Compound Name: 1-Piperidinoacetone

Cat. No.: B1360080

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Piperidinoacetone, a derivative of acetone featuring a piperidine ring, presents itself as a
valuable, yet under-explored, building block in the landscape of synthetic organic chemistry
and drug discovery. Its bifunctional nature, possessing both a ketone carbonyl group and a
tertiary amine, opens avenues for its application in a variety of chemical transformations. This
technical guide aims to consolidate the currently available information on 1-Piperidinoacetone
and explore its potential research applications, particularly in the synthesis of novel
heterocyclic scaffolds of medicinal interest. While detailed pharmacological data on 1-
Piperidinoacetone itself is scarce in the public domain, its utility can be inferred from its role
as a precursor and intermediate in the synthesis of more complex molecules.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of 1-Piperidinoacetone is
fundamental for its effective application in research.
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Property Value

Molecular Formula CsH1sNO

Molecular Weight 141.21 g/mol

CAS Number 6784-61-8

Appearance Not specified in available literature
Boiling Point Not specified in available literature
Solubility Not specified in available literature

Potential Research Applications

The primary research application of 1-Piperidinoacetone lies in its utility as a synthon for the
construction of more complex molecular architectures, particularly heterocyclic compounds that
form the core of many therapeutic agents. The piperidine moiety is a prevalent feature in a vast
number of FDA-approved drugs, highlighting the significance of piperidine-containing building
blocks in medicinal chemistry.

Synthesis of Substituted Pyridines

The piperidine and ketone functionalities within 1-Piperidinoacetone make it a potential
precursor for the synthesis of substituted pyridine rings. Pyridine scaffolds are central to
numerous pharmaceuticals with a wide range of biological activities. Various synthetic
strategies could be envisioned for the transformation of 1-Piperidinoacetone into pyridine
derivatives.

Logical Relationship: Synthesis of Pyridines from 1-Piperidinoacetone
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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